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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This guide provides a comparative environmental impact assessment of cyclohexylamine

derivatives, focusing on available data for Cyclohexylamine and Dicyclohexylamine as proxies

for N-Isononylcyclohexylamine, for which specific environmental data is not publicly

available. The assessment contrasts these compounds with emerging environmentally friendly

alternatives in key industrial applications such as corrosion inhibition and rubber vulcanization.

Executive Summary
The direct environmental impact of N-Isononylcyclohexylamine has not been extensively

documented in publicly accessible literature. Therefore, this guide utilizes data from structurally

similar compounds, Cyclohexylamine and Dicyclohexylamine, to infer potential environmental

behavior and impacts. The comparison with greener alternatives, such as plant-based

corrosion inhibitors and next-generation vulcanization accelerators, highlights a significant

disparity in environmental profiles. The alternatives generally exhibit lower toxicity, higher

biodegradability, and are derived from renewable resources, positioning them as more

sustainable options.
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The following tables summarize the available environmental data for Cyclohexylamine and

Dicyclohexylamine. A qualitative comparison with eco-friendly alternatives is also provided.

Table 1: Physicochemical Properties and Environmental Fate

Property Cyclohexylamine Dicyclohexylamine
Eco-Friendly
Alternatives
(General)

CAS Number 108-91-8[1] 101-83-7[2] Varies

Molecular Formula C6H13N[1] C12H23N[3]
Varies (often complex

mixtures)

Water Solubility Miscible[1] 0.8 g/L at 25 °C[3]
Varies (often water-

soluble extracts)[4]

Vapor Pressure 11 mmHg (20°C)[1]
0.0442 hPa at 25

°C[2][3]
Generally low

Biodegradation
Readily biodegradable

by some bacteria[5]

Readily biodegradable

(77% in 14 days,

>96% in 20 days in

specific tests)[2]

Generally high and

rapid[4][6]

Bioaccumulation

Low potential

(estimated BCF of 3)

[7]

Potential for neutral

form (BCF=459), no

significant potential for

protonated form

(BCF=3.2)[2]

Low potential

Environmental Target

Compartment

Water (protonated

form)[2]

Water (99.71% for

protonated form)[2]

Varies, generally low

persistence

Table 2: Aquatic Toxicity Data
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Species Endpoint
Cyclohexylami
ne (Value
mg/L)

Dicyclohexyla
mine (Value
mg/L)

Eco-Friendly
Alternatives
(General)

Oncorhynchus

mykiss (Rainbow

Trout)

LC50 (96h) 44 - 90[8] -
Generally low

toxicity

Pseudokirchnerie

lla subcapitata

(Green Algae)

EC50 (96h) 20[8] -
Generally low

toxicity

Aquatic Life -
Harmful to

aquatic life[9]

Very toxic to

aquatic life with

long lasting

effects[10]

Minimal impact

Section 2: Experimental Methodologies
Detailed experimental protocols for the cited data are available in the original source

documents. The following provides a general overview of the methodologies used to assess

the environmental impact of these chemicals.

Biodegradation Studies
Ready Biodegradability (e.g., OECD TG 301C/MITI Test): These tests assess the potential

for a chemical to be rapidly and completely biodegraded by microorganisms. The test

substance is incubated with a microbial inoculum in a mineral medium for 28 days.

Biodegradation is determined by measuring parameters such as oxygen consumption or

carbon dioxide production. For Dicyclohexylamine, 77% biodegradation was observed in 14

days using a test comparable to OECD TG 301C[2].

Inherent Biodegradability (e.g., OECD TG 301D/Closed Bottle Test): This test identifies

chemicals that have the potential to biodegrade, although not necessarily rapidly. A low

concentration of the test substance is incubated with a mixed microbial population in a

closed bottle for 28 days. The depletion of dissolved oxygen is measured and compared to

theoretical oxygen demand. Dicyclohexylamine showed over 96% degradation after 20 days

in a closed bottle test[2].
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Specific Bacterial Degradation: Studies may isolate specific bacterial strains capable of

degrading a target compound. For instance, Brevibacterium oxydans IH-35A was shown to

grow on Cyclohexylamine as the sole source of carbon and nitrogen[5]. The degradation

pathway was elucidated by identifying metabolic intermediates.

Aquatic Toxicity Testing
Acute Toxicity Tests (e.g., OECD TG 203, Fish, Acute Toxicity Test): These tests determine

the concentration of a substance that is lethal to 50% of a test population of fish (LC50) over

a short period, typically 96 hours.

Algal Growth Inhibition Tests (e.g., OECD TG 201): These tests evaluate the effects of a

substance on the growth of unicellular green algae. The concentration that inhibits growth by

50% (EC50) is determined over a 72 or 96-hour period.

Section 3: Comparative Analysis and Alternatives
Corrosion Inhibitors
Cyclohexylamine and its derivatives are utilized as corrosion inhibitors, particularly in boiler

water treatment[11]. However, due to their potential environmental and health risks, there is a

growing interest in "green" corrosion inhibitors.

Plant-Based Inhibitors: Extracts from various plants have demonstrated effective corrosion

inhibition[4][6][12][13]. These are attractive due to their biodegradability, low cost, and wide

availability[4][12]. The active components are often organic compounds like tannins,

alkaloids, and flavonoids that form a protective layer on the metal surface[12].

Vulcanization Accelerators
Sulfenamide accelerators, which can be derived from cyclohexylamines, are widely used in the

rubber industry[14][15]. A significant concern with some traditional accelerators is the formation

of carcinogenic N-nitrosamines.

'Safe' Amine Accelerators: Research has focused on developing sulfenamide accelerators

derived from 'safe' amines. These amines are designed to be difficult to nitrosate, and if they

are, they form non-carcinogenic N-nitroso compounds[16]. This represents a significant step

towards safer and more environmentally benign rubber processing.
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Section 4: Visualizing Environmental Pathways and
Comparisons
The following diagrams illustrate key concepts related to the environmental assessment of

these chemical classes.
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Caption: Environmental fate of Cyclohexylamine derivatives.
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Caption: Comparison of corrosion inhibitor types.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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